Cas no 3457-46-3 (1,2-Bis(4-chlorophenyl)ethane-1,2-dione)

• Product Name: 1,2-Bis(4-chlorophenyl)ethane-1,2-dione
• CAS No: 3457-46-3
• MF: C₁₄H₈Cl₂O₂
• MW: 279.11812210083
• MDL: MFCD00018685
• CID: 44176
• PubChem ID: 18946
• Update Time: 2025-10-22

1,2-Bis(4-chlorophenyl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(4-chlorophenyl)ethane-1,2-dione
• 4,4'-Dichlorobenzil
• 1,2-BIS-(4-CHLORO-PHENYL)-ETHANE-1,2-DIONE
• 1,2-bis(4-chlorophenyl)ethanedione
• 4,4 Di chlorobenzil
• 1,2-bis(4-chlorophenyl)ethanediol
• 1,2-bis(p-chlorophenyl)ethanedione
• 1,2-di(4-chlorophenyl)-1,2-ethanedione
• 4,4&#39-dichlorobenzil
• 4,4'-Dichlorobibenzoyl
• 4,4'-Dichlorodibenzoyl
• Bis(4-chlorophenyl) diketone
• bis(4-chlorophenyl)ethanedione
• Bis(p-chlorophenyl)ethanedione
• Di(4-chlorophenyl) diketone
• p,p'-Dichlorobenzil
• Ethanedione, bis(4-chlorophenyl)-
• bis(4-chlorophenyl)ethane-1,2-dione
• 1,2-bis(4-chlorophenyl)-1,2-ethanedione
• 1,2-Ethanedione, 1,2-bis(4-chlorophenyl)-
• Benzil, 4,4'-dichloro-
• dichlorbenzil
• C14H8Cl2O2
• NSC274
• PubChem3923
• p-p'-Dichloro-benzil
• Benzil,4'-dichloro-
• 4,4'-D
• 1,2-BIS(4-CHLOROPHENYL)ETHAN-1,2-DIONE
• SY017129
• CS-M0252
• NSC 274
• ETHANEDIONE, BIS(4-CHLOROPHENYL)-,RADICAL ION(1-) (9CI)
• DTXSID4063038
• F11776
• D4440
• MFCD00018685
• FT-0634867
• 1,2-Bis(4-chlorophenyl)-1,2-ethanedione;Bis(4-chlorophenyl)ethanedione
• 88372-92-3
• XMAWUPHYEABFDR-UHFFFAOYSA-N
• PD119753
• EINECS 222-387-7
• AKOS001053129
• HMS3740A17
• AQ-917/40154799
• SCHEMBL273857
• A822285
• 4,4//'-Dichlorobenzil
• AM803741
• 3457-46-3
• AI3-15871
• BDBM22731
• NSC-274
• Benzil-based compound, 9
• ethyl4-bromo-4-phenyl-butanoate
• F3096-2307
• CHEMBL192139
• TS-00966
• NS00029686
• Ethanedione,bis(4-chlorophenyl)-,radical ion(1-)(9ci)
• EN300-04843
• 4,4'-Dichloro benzil
• Z56922048
• DB-048652
• Bis(p-chlorophenyl)ethanedione;1,2 - bis(4 - chlorophenyl)ethane - 1,2 - dione
• STK537320
• DTXCID1038874
• 222-387-7

• MDL： MFCD00018685
• Inchi： 1S/C14H8Cl2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： XMAWUPHYEABFDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 277.99000
• Monoisotopic Mass: 277.990135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.366
• Melting Point: 197.0 to 201.0 deg-C
• Boiling Point: 220°C/3mmHg(lit.)
• Flash Point: 427.3 °C at 760 mmHg
• Refractive Index: 1.612
• PSA: 34.14000
• LogP: 4.05900
• λmax: 272(EtOH)(lit.)

1,2-Bis(4-chlorophenyl)ethane-1,2-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1,2-Bis(4-chlorophenyl)ethane-1,2-dione

Introduction to 1,2-Bis(4-chlorophenyl)ethane-1,2-dione (CAS No. 3457-46-3)

1,2-Bis(4-chlorophenyl)ethane-1,2-dione, also known by its CAS number 3457-46-3, is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of two 4-chlorophenyl groups attached to a 1,2-diketone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable subject of study in various scientific disciplines.

The molecular formula of 1,2-Bis(4-chlorophenyl)ethane-1,2-dione is C₁₄H₈Cl₂O₂, and its molecular weight is approximately 275.11 g/mol. The compound is a white crystalline solid at room temperature and is insoluble in water but soluble in organic solvents such as ethanol and acetone. These physical properties make it suitable for various applications in chemical synthesis and biological assays.

In recent years, the study of 1,2-Bis(4-chlorophenyl)ethane-1,2-dione has been driven by its potential applications in pharmaceutical research. One of the key areas of interest is its role as an intermediate in the synthesis of more complex molecules. For instance, researchers have explored its use in the development of novel antifungal agents and anticancer drugs. The diketone functionality can undergo various chemical transformations, such as condensation reactions and nucleophilic additions, which are crucial for the synthesis of bioactive compounds.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 1,2-Bis(4-chlorophenyl)ethane-1,2-dione as a lead compound for the development of antifungal agents. The researchers found that derivatives of this compound exhibited significant antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This finding opens up new avenues for the design and synthesis of more potent and selective antifungal drugs.

In addition to its antifungal properties, 1,2-Bis(4-chlorophenyl)ethane-1,2-dione has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that certain derivatives of this compound could inhibit the growth of cancer cells by inducing apoptosis (programmed cell death). The mechanism of action involves the disruption of cellular signaling pathways that are critical for cancer cell survival. This makes 1,2-Bis(4-chlorophenyl)ethane-1,2-dione a potential candidate for further investigation as an anticancer agent.

The biological activity of 1,2-Bis(4-chlorophenyl)ethane-1,2-dione is not limited to antifungal and anticancer applications. Researchers have also explored its potential as an antioxidant and anti-inflammatory agent. Studies have shown that this compound can scavenge free radicals and reduce oxidative stress in cells. This property could be beneficial in treating various oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 1,2-Bis(4-chlorophenyl)ethane-1,2-dione can be achieved through several methods. One common approach involves the reaction of 4-chlorobenzoyl chloride with an appropriate ketone or aldehyde under controlled conditions. Another method involves the oxidative coupling of 4-chlorobenzaldehyde using a suitable oxidizing agent. These synthetic routes are well-established and have been optimized to achieve high yields and purity levels.

In terms of safety and handling, it is important to note that while 1,2-Bis(4-chlorophenyl)ethane-1,2-dione is not classified as a hazardous material or controlled substance, proper precautions should be taken during its handling and storage to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when working with the compound in a laboratory setting.

The future prospects for research on 1,2-Bis(4-chlorophenyl)ethane-1,2-dione are promising. Ongoing studies aim to further elucidate its biological mechanisms and explore new applications in drug discovery and development. Additionally, efforts are being made to improve the synthetic methods for producing this compound on a larger scale to meet the growing demand in both academic and industrial settings.

In conclusion, 1,2-Bis(4-chlorophenyl)ethane-1,2-dione (CAS No. 3457-46-3) is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique molecular structure and diverse biological activities make it an important subject of ongoing research. As new findings continue to emerge, this compound is likely to play an increasingly significant role in advancing our understanding of chemical biology and pharmaceutical science.